Cas no 111248-89-6 (1,3-Dihydro-2,1-benzothiazole 2,2-Dioxide)

• Product Name: 1,3-Dihydro-2,1-benzothiazole 2,2-Dioxide
• CAS No: 111248-89-6
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• MDL: MFCD11043148
• CID: 1202987
• Update Time: 2025-06-13

1,3-Dihydro-2,1-benzothiazole 2,2-Dioxide Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazole, 1,3-dihydro-, 2,2-dioxide
• 1,3-dihydro-2,1-benzothiazole 2,2-dioxide
• 1,3-dihydrobenzo[c]isothiazole 2,2-dioxide
• 1,3-DIHYDRO-2,1-BENZISOTHIAZOLE 2,2-DIOXIDE
• 1,3-dihydro-2??,1-benzothiazole-2,2-dione
• 1,3-dihydro-2$l^{6},1-benzothiazole-2,2-dione
• OJWMDOIYUCEXNF-UHFFFAOYSA-N
• NE24211
• EN000003
• AM806251
• AK158285
• 1,3-dihydrobenzo[c]isothiazole2,2-dioxide
• 1,3-dihydrobenzo[c]isothiazol
• 1,3-Dihydro-2,1-benzothiazole 2,2-Dioxide

• MDL： MFCD11043148
• Inchi： 1S/C7H7NO2S/c9-11(10)5-6-3-1-2-4-7(6)8-11/h1-4,8H,5H2
• InChI Key： OJWMDOIYUCEXNF-UHFFFAOYSA-N
• SMILES： S1(CC2C=CC=CC=2N1)(=O)=O

Computed Properties

• Exact Mass: 169.01981
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 242
• Topological Polar Surface Area: 54.6

Experimental Properties

• Boiling Point: 311.3±45.0°C at 760 mmHg
• PSA: 46.17

1,3-Dihydro-2,1-benzothiazole 2,2-Dioxide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1,3-Dihydro-2,1-benzothiazole 2,2-Dioxide

Introduction to 1,3-Dihydro-2,1-benzothiazole 2,2-Dioxide (CAS No. 111248-89-6)

The compound 1,3-Dihydro-2,1-benzothiazole 2,2-Dioxide, identified by the CAS number 111248-89-6, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the benzothiazole class, a scaffold widely recognized for its pharmacological versatility and biological activity. The unique structural features of this compound, including its fused ring system and the presence of two oxygen atoms in the dioxide moiety, contribute to its distinctive chemical properties and potential therapeutic applications.

Recent advancements in the field of drug discovery have highlighted the importance of benzothiazole derivatives in developing novel therapeutic agents. The 1,3-Dihydro-2,1-benzothiazole 2,2-Dioxide structure has garnered attention due to its ability to interact with various biological targets, making it a promising candidate for further investigation. Studies have demonstrated its potential role in modulating enzyme activities and receptor interactions, which are critical for addressing a range of diseases.

In particular, the dioxide group in the molecule enhances its stability and reactivity, allowing for diverse functionalization strategies. This characteristic is particularly valuable in medicinal chemistry, where modifications to the core structure can significantly alter biological activity. The compound’s ability to undergo selective reactions while maintaining its core framework makes it an attractive intermediate for synthesizing more complex derivatives with tailored pharmacological properties.

Current research is exploring the pharmacokinetic and pharmacodynamic profiles of 1,3-Dihydro-2,1-benzothiazole 2,2-Dioxide to understand its potential as a lead compound for drug development. Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain enzymes implicated in inflammatory and infectious diseases. The benzothiazole core is known to possess antimicrobial and anti-inflammatory properties, which are attributed to its ability to interfere with key cellular processes in pathogens and immune cells.

The synthesis of 1,3-Dihydro-2,1-benzothiazole 2,2-Dioxide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dioxide moiety necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale investigations into its biological effects.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can gain insights into how structural changes influence biological activity. This approach is crucial for designing molecules with improved efficacy and reduced side effects. The flexibility of the 1,3-Dihydro-2,1-benzothiazole 2,2-Dioxide framework allows for extensive derivatization, providing a rich ground for exploration.

Moreover, computational modeling and molecular docking studies have been instrumental in understanding the interactions between 1,3-Dihydro-2,1-benzothiazole 2,2-Dioxide and biological targets. These studies predict binding affinities and identify potential binding sites on proteins relevant to disease pathways. Such insights are invaluable for guiding experimental efforts and optimizing drug candidates.

The compound’s stability under various conditions also makes it suitable for formulation into different pharmaceutical forms. Whether used as an active pharmaceutical ingredient (API) or as an intermediate in drug synthesis, its robust chemical profile ensures consistent performance. This reliability is essential for both preclinical and clinical studies where consistency is paramount.

As research continues to uncover new therapeutic applications for benzothiazole derivatives like 1,3-Dihydro-2,1-benzothiazole 2,2-Dioxide, collaborations between academia and industry are becoming increasingly important. These partnerships facilitate the translation of laboratory findings into clinical reality by leveraging expertise in synthetic chemistry、biological testing、and drug development pipelines.

The growing interest in this class of compounds underscores their potential as future therapeutics. With ongoing investigations into their mechanisms of action and optimization strategies，the future looks promising for derivatives of 1，3-dihydro-21-benzothiazole 22-dioxide (CAS No．111248—89—6). As new data emerges，this molecule continues to stand out as a key player in modern medicinal chemistry．